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Compound of Interest

Compound Name: 2-Hydroxy-5-methylbenzonitrile

CAS No.: 51282-90-7

Cat. No.: B3042131

Get Quote

Executive Summary & Compound Profile
2-Hydroxy-5-methylbenzonitrile (also known as 2-cyano-4-methylphenol) is a critical

intermediate in the synthesis of agrochemicals, dyes, and pharmaceuticals. Its purity is

paramount because phenolic impurities can act as radical scavengers or catalyst poisons in

downstream cross-coupling reactions (e.g., Suzuki-Miyaura).

This guide addresses the specific challenges of purifying this compound, notably its tendency

to "oil out" due to hydrogen bonding and the separation of regioisomers formed during

synthesis (e.g., from the formylation of p-cresol).

Physicochemical Profile

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3042131#bc-rfq
https://www.benchchem.com/product/b3042131/docs?utm_src=pdf-body#technical-support-center-purification-of-2-hydroxy-5-methylbenzonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3042131?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Notes

CAS Number 51282-90-7
Unique identifier for

verification.

Molecular Formula C₈H₇NO MW: 133.15 g/mol .[1]

Physical State Crystalline Solid
Typically off-white to pale

yellow needles.

Solubility
Soluble in alcohols, EtOAc,

Toluene.

Sparingly soluble in water;

soluble in aqueous base

(phenolate formation).

Acidity (pKa) ~7-8 (Predicted)
Acidic phenolic proton;

sensitive to basic impurities.

Solvent Selection & Solubility Strategy
The choice of solvent is the single most critical variable. For phenolic nitriles, we recommend a

two-solvent system (solvent/anti-solvent) or a single polar solvent with a steep solubility curve.

Recommended Solvent Systems
System Composition Pros Cons

Ethanol / Water

Primary

Recommendation.

Dissolve in hot EtOH,

add warm H₂O to

turbidity.

Green chemistry

compliant; excellent

removal of non-polar

starting materials.

Risk of "oiling out" if

water is added too

quickly.

Toluene
Single solvent. Heat to

boiling, cool slowly.

Excellent for removing

polar tarry impurities.

Lower yield; higher

toxicity.

Ethyl Acetate /

Hexanes

Dissolve in min. hot

EtOAc, add Hexanes.

Good for removing

isomeric byproducts.

Flammability; rapid

evaporation can

cause crusting.

Decision Logic: Solvent Selection Flowchart
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Figure 1: Decision tree for selecting the optimal recrystallization solvent based on impurity

profile.

Technical Support: Troubleshooting & FAQs
Q1: My product is "oiling out" (forming a liquid layer)
instead of crystallizing. How do I fix this?
Diagnosis: This occurs when the compound's melting point is lower than the solvent's boiling

point, or the solution is too concentrated/supersaturated. Corrective Action:

Re-heat: Bring the mixture back to a boil to redissolve the oil.
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Add Solvent: Add a small amount (1-2 mL) of the better solvent (e.g., Ethanol) to lower the

saturation slightly.

Seed: Cool very slowly to just below the saturation point and add a seed crystal of pure 2-
Hydroxy-5-methylbenzonitrile.

Vigorous Stirring: If oil droplets form, vigorous stirring can sometimes induce nucleation.

Q2: The crystals are colored (yellow/brown) even after
recrystallization.
Diagnosis: Presence of oxidized phenolic impurities or polymerization byproducts. Corrective

Action:

Activated Charcoal: During the hot dissolution step, add activated charcoal (1-2% by weight).

Stir for 5-10 minutes, then perform a hot filtration through Celite or a pre-warmed funnel

before cooling. Note: Do not add charcoal to a boiling solution; cool slightly first to prevent

boil-over.

Q3: My yield is low (<50%). Where is my product?
Diagnosis: The product is too soluble in the cold solvent or too much solvent was used.

Corrective Action:

Concentrate Mother Liquor: Evaporate the filtrate (mother liquor) to half its volume and cool

again to obtain a "second crop" of crystals.

Check pH: Ensure the solution is not basic. Phenols form water-soluble phenolates in basic

conditions. Acidify with dilute HCl if necessary to keep the phenol protonated and less water-

soluble.

Standard Operating Procedure (SOP): Ethanol/Water
Recrystallization
Objective: Purify crude 2-Hydroxy-5-methylbenzonitrile to >98% purity.

Materials:
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Crude 2-Hydroxy-5-methylbenzonitrile[2]

Solvent A: Ethanol (95% or absolute)

Solvent B: Deionized Water

Equipment: Hot plate, Erlenmeyer flask, magnetic stir bar, Buchner funnel.

Protocol:

Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot

Ethanol (approx. 60-70°C) required to just dissolve the solid. Swirl constantly.

Decolorization (Optional): If the solution is dark, add activated charcoal (see Q2 above) and

filter hot.

Precipitation: While keeping the solution hot (but not boiling), slowly add warm Water

dropwise.

Stop addition immediately when a faint, persistent turbidity (cloudiness) appears.

Clarification: Add a few drops of hot Ethanol to clear the turbidity. The solution should now be

saturated.

Crystallization: Remove from heat. Allow the flask to cool to room temperature undisturbed.

Tip: Slow cooling yields purer, larger crystals.

Once at room temperature, place in an ice bath (0-4°C) for 30 minutes to maximize yield.

Filtration: Collect crystals via vacuum filtration.

Washing: Wash the filter cake with a small amount of ice-cold Ethanol/Water (1:1 mixture).

Drying: Dry in a vacuum oven at 40°C or air dry until constant weight.

Analytical Verification
Do not assume purity based on appearance. Verify using the following metrics:
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Method Acceptance Criteria

HPLC
Purity > 98% (Area %). Look for removal of p-

cresol peak.

1H NMR

Confirm integration of methyl group (singlet,

~2.3 ppm) and aromatic protons. Absence of

solvent peaks.[3][4]

Melting Point
Sharp range (typically within 2°C). Compare to

literature or authentic standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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